molecular formula C11H16N2O B8527290 3-Methyl-2-phenylbutanehydrazide

3-Methyl-2-phenylbutanehydrazide

Cat. No.: B8527290
M. Wt: 192.26 g/mol
InChI Key: COZLABAPFXHHEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-2-phenylbutanehydrazide is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H16N2O

Molecular Weight

192.26 g/mol

IUPAC Name

3-methyl-2-phenylbutanehydrazide

InChI

InChI=1S/C11H16N2O/c1-8(2)10(11(14)13-12)9-6-4-3-5-7-9/h3-8,10H,12H2,1-2H3,(H,13,14)

InChI Key

COZLABAPFXHHEV-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C1=CC=CC=C1)C(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of methyl 3-methyl-2-phenylbutanoate (0.87 g, 1 eq) and hydrazine hydrate (10 mL) was heated at 110° C. for 12 h. The reaction mixture was then cooled and the solvents removed under reduced pressure. The crude oil was diluted with EtOAc and washed with H2O and the organic phase dried over Na2SO4, filtered, and the solvents removed under reduced pressure to yield a yellow oil (0.17 g, 47%) that was purified by column chromatography over silica gel to yield the product (0.61 g).
Quantity
0.87 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Yield
47%

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